Cas no 85135-99-5 (Sodium 2,6-diaminotoluene-3-sulphonate)

• Product Name: Sodium 2,6-diaminotoluene-3-sulphonate
• CAS No: 85135-99-5
• MF: C₇H₉N₂NaO₃S
• MW: 224.212731122971
• CID: 887437
• Update Time: 2023-08-03

Sodium 2,6-diaminotoluene-3-sulphonate Chemical and Physical Properties

Names and Identifiers

• sodium 2,6-diaminotoluene-3-sulphonate
• sodium,2,4-diamino-3-methylbenzenesulfonate
• SODIUM 2,6-DIAMINOTOLUENE-3-SULFONATE
• 2,4-Diamino-3-methylbenzenesulfonic acid sodium salt
• Sodium 2,6-diaminotoluene-3-sulphonate

• Inchi： 1S/C7H10N2O3S.Na/c1-4-5(8)2-3-6(7(4)9)13(10,11)12;/h2-3H,8-9H2,1H3,(H,10,11,12);/q;+1/p-1
• InChI Key： BBGQOMSAZOPRBP-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=C(C)C=1N)N)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 224.023158
• Monoisotopic Mass: 224.023158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118